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Cat. No.: B15595312

3,4,4',7-Tetrahydroxyflavan: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4,4',7-Tetrahydroxyflavan is a naturally occurring flavonoid, specifically classified as a
leucoanthocyanidin or flavan-3,4-diol. Isolated from the bark of Toxicodendron vernicifluum[1],
this compound is part of a broader class of plant secondary metabolites known for their diverse
biological activities. While specific research on 3,4,4',7-Tetrahydroxyflavan is limited, its
structural characteristics suggest potential antioxidant, anti-inflammatory, and anticancer
properties, aligning with the known bioactivities of related flavonoids and leucoanthocyanidins.
This technical guide provides a comprehensive overview of the known chemical properties and
structure of 3,4,4',7-Tetrahydroxyflavan, alongside inferred biological activities and potential
signaling pathway interactions based on its chemical class. This document aims to serve as a
foundational resource to stimulate further investigation and drug development efforts centered
on this compound.

Chemical Properties and Structure

3,4,4',7-Tetrahydroxyflavan is a flavonoid with a C6-C3-C6 backbone. Its structure features a
chromane ring system with hydroxyl substitutions that are key to its chemical reactivity and
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potential biological functions.

Identity and Structure

e IUPAC Name: (2R,3S,4S)-2-(4-Hydroxyphenyl)chroman-3,4,7-triol[1]

e Synonyms: 4',7-Dihydroxy-2,3-trans-flavan-3,4-trans-diol, (2S,3S,4R)-3,4,4',7-
Tetrahydroxyflavan[1]

e CAS Number: 38412-82-7[1][2]
e Chemical Class: Leucoanthocyanidin, Flavan-3,4-diol
The structural formula of 3,4,4',7-Tetrahydroxyflavan is presented below:

l=.Chemical structure of 3,4,4',7-Tetrahydroxyflavan

Caption: Chemical structure of 3,4,4',7-Tetrahydroxyflavan.

Physicochemical Properties

Specific experimental data for the physicochemical properties of 3,4,4',7-Tetrahydroxyflavan
are not readily available in the literature. The following table summarizes the known and
predicted properties.

Property Value Source
Molecular Formula C15H1405 [1112]
Molecular Weight 274.27 g/mol [1][2]
Physical Description Powder [2]
Melting Point Not available

Boiling Point Not available

Solubility Not available

Storage Temperature 2-8°C [1]
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Experimental Protocols

Detailed experimental protocols for the isolation and characterization of 3,4,4',7-
Tetrahydroxyflavan are not explicitly published. However, general methodologies for the
extraction of flavonoids from its natural source, Toxicodendron vernicifluum, and for the

analysis of related compounds can be adapted.

Extraction and Isolation from Toxicodendron
vernicifluum

The following is a generalized protocol for the extraction of flavonoids from plant material,
which can be optimized for the specific isolation of 3,4,4',7-Tetrahydroxyflavan.
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Workflow for Flavonoid Extraction and Isolation

Dried and powdered bark of
Toxicodendron vernicifluum

Maceration or Soxhlet extraction
with methanol or ethanol

:

Filtration to remove solid residues

:

Rotary evaporation to yield
crude extract

:

Solvent-solvent partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Column chromatography
(Silica gel or Sephadex LH-20)

(Preparative HPLC for final purificatiorD

Spectroscopic analysis
(NMR, MS)

Click to download full resolution via product page

Caption: Generalized workflow for the extraction and isolation of flavonoids.
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Structural Characterization

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
elucidating the structure of flavonoids. While specific spectra for 3,4,4',7-
Tetrahydroxyflavan are not available, related flavan-3,4-diols exhibit characteristic signals
for the protons and carbons of the flavan core and its substituents.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular weight and elemental composition. Tandem MS (MS/MS) provides
fragmentation patterns that aid in structural confirmation.

Biological Activity and Signaling Pathways
(Inferred)

Direct studies on the biological activity of 3,4,4',7-Tetrahydroxyflavan are lacking. However,
as a leucoanthocyanidin, it is a precursor in the biosynthesis of proanthocyanidins and
anthocyanins, which are known for a wide range of health benefits.[3][4] The biological
activities described below are inferred from its chemical class and its source.

Antioxidant Activity

Flavonoids are potent antioxidants due to their ability to scavenge free radicals. The hydroxyl
groups on the aromatic rings of 3,4,4',7-Tetrahydroxyflavan are expected to confer significant
radical-scavenging activity.
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Inferred Antioxidant Mechanism

(Reactive Oxygen Species (ROS)) 6’4’4(\’;:[;8_%&: )gjrg;xg;‘l)avarg

Radical Scavenging

Inhibition

(Stabilized Flavonoid RadicaD ' Less Harmful Molecules)
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Oxidative Stress &
Cellular Damage

Caption: Inferred antioxidant mechanism of 3,4,4',7-Tetrahydroxyflavan.

Anti-inflammatory Activity

Flavonoids from Toxicodendron vernicifluum have demonstrated anti-inflammatory properties.
[3] Itis plausible that 3,4,4',7-Tetrahydroxyflavan contributes to these effects by modulating
key inflammatory signaling pathways.

Potential Anti-inflammatory Signaling Pathway Modulation

anlammatory Stimuli (e.qg., LPS)) (3,4,4',7—Tetrahydroxyf|avar)

Inhibition /Inhibition
NF-kB Pathway MAPK Pathway

Pro-inflammatory Cytokines
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Caption: Potential modulation of inflammatory pathways by 3,4,4',7-Tetrahydroxyflavan.

Anticancer Activity

Other flavonoids isolated from Toxicodendron vernicifluum have shown cytotoxic effects against
cancer cell lines.[5][6] 3,4,4',7-Tetrahydroxyflavan may also possess anticancer potential
through the induction of apoptosis and inhibition of cell proliferation.

Hypothesized Anticancer Mechanisms

[3,4,4',7-Tetrahydr0xyflavarD

Inhibition

[Cancer Cell Proliferatior) Apoptosis

nhibition

Tumor Growth

Click to download full resolution via product page

nduction Induction

[Cell Cycle Arres)

Inhibition

Caption: Hypothesized anticancer mechanisms of 3,4,4',7-Tetrahydroxyflavan.

Conclusion and Future Directions

3,4,4',7-Tetrahydroxyflavan is a structurally defined leucoanthocyanidin with a clear natural
source. While its physicochemical and biological properties are not yet extensively
characterized, its chemical nature strongly suggests potential as a bioactive compound. Future
research should focus on obtaining pure samples of 3,4,4',7-Tetrahydroxyflavan to perform
detailed spectroscopic analysis, determine its physicochemical properties, and experimentally
validate its inferred antioxidant, anti-inflammatory, and anticancer activities. Elucidating the
specific molecular targets and signaling pathways modulated by this compound will be crucial
for its potential development as a therapeutic agent.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15595312?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/14786419.2022.2086546
https://www.researchgate.net/publication/361231554_A_new_flavonoid_glycoside_from_Toxicodendron_vernicifluum_Stokes_FA_Barkley
https://www.benchchem.com/product/b15595312?utm_src=pdf-body
https://www.benchchem.com/product/b15595312?utm_src=pdf-body-img
https://www.benchchem.com/product/b15595312?utm_src=pdf-body
https://www.benchchem.com/product/b15595312?utm_src=pdf-body
https://www.benchchem.com/product/b15595312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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